1-(2-Chloroethyl)-3-(6-methylpyridin-2-yl)urea

• CAS No.: 93701-52-1
• Molecular Formula: C9H12ClN3O
• Molecular Weight: 213.66 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-(6-methylpyridin-2-yl)urea
• InChI: InChI=1S/C9H12ClN3O/c1-7-3-2-4-8(12-7)13-9(14)11-6-5-10/h2-4H,5-6H2,1H3,(H2,11,12,13,14)
• InChI Key: GBKBUBFFAJQPNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)NCCCl

Description

1-(2-Chloroethyl)-3-(6-methylpyridin-2-yl)urea (: 93701-52-1 ) is a chemical compound with a molecular formula of C 9 H 12 ClN 3 O and a molecular weight of 213.66 g/mol . This urea derivative is characterized by its 6-methylpyridin-2-yl group and a 2-chloroethyl chain, which are key functional motifs in medicinal chemistry. The compound has a calculated LogP value of 1.2 , indicating its lipophilicity, and features two hydrogen bond donors and two hydrogen bond acceptors . While the specific biological profile of this compound is an area of ongoing research, its structural features are of significant interest. Urea-based compounds are widely explored in pharmaceutical research for their ability to engage in strong hydrogen bonding with biological targets . The 2-chloroethyl group is a known reactive functionality that can be utilized in chemical synthesis, for instance, in the formation of imidazolidin-2-one derivatives, as demonstrated by its role as a precursor to 1-(6-methylpyridin-2-yl)imidazolidin-2-one (CAS: 117298-84-7) . Furthermore, structurally related compounds featuring chloroethyl, pyridyl, and urea groups have been investigated in patent literature for potential therapeutic applications, highlighting the general research value of this chemical class . This product is supplied for laboratory and research applications. It is intended for Research Use Only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Carbonyldiimidazole (CDI)-Mediated Coupling

This method leverages CDI as a carbonyl transfer agent to form the urea linkage.

Procedure :

• Step 1 : React 2-chloroethylamine hydrochloride (1.0 eq) with CDI (0.5 eq) in tetrahydrofuran (THF) at −25°C to 25°C.
• Step 2 : Add 6-methylpyridin-2-amine (1.2 eq) to the reaction mixture and stir at 25°C to reflux for 4–8 hours.
• Step 3 : Distill off THF under reduced pressure, then purify the crude product via slurrying in isopropanol or water.

Key Data :

Parameter	Value	Source
Yield	68–75%
Purity (HPLC)	≥98%
Reaction Time	6–8 hours

Advantages :

• Avoids toxic isocyanates.
• Scalable with minimal byproducts.

Isocyanate Intermediate Route

This approach involves synthesizing 6-methylpyridin-2-yl isocyanate first, followed by coupling with 2-chloroethylamine.

Procedure :

• Step 1 : Convert 6-methylpyridin-2-amine to its isocyanate using bis(trichloromethyl) carbonate (BTC) in dichloromethane at 0–5°C.
• Step 2 : React the isocyanate (1.0 eq) with 2-chloroethylamine (1.1 eq) in THF at room temperature for 2–4 hours.
• Step 3 : Quench with ice water, extract with ethyl acetate, and recrystallize from n-heptane.

Key Data :

Parameter	Value	Source
Yield	72–80%
Purity (NMR)	≥95%
Isocyanate Stability	Sensitive to moisture

Advantages :

• High regioselectivity.
• Compatible with sterically hindered amines.

Ruthenium-Catalyzed Dehydrogenative Coupling

A green method utilizing Ru-MACHO-BH catalyst to directly couple methanol with amines.

Procedure :

• Step 1 : Mix 2-chloroethylamine (1.0 eq) and 6-methylpyridin-2-amine (1.0 eq) in toluene with Ru catalyst 1 (0.1 mol%).
• Step 2 : Heat at 120°C for 16 hours under inert conditions.
• Step 3 : Filter through silica gel and purify via column chromatography.

Key Data :

Parameter	Value	Source
Yield	65–78%
Turnover Number (TON)	295
Byproduct	H₂ gas only

Advantages :

• Atom-economical with no stoichiometric reagents.
• Produces H₂ as the sole byproduct.

Comparative Analysis

Method	Yield (%)	Purity (%)	Scalability	Toxicity Concerns
CDI-Mediated	68–75	≥98	High	Low
Isocyanate Route	72–80	≥95	Moderate	Moderate (BTC use)
Ruthenium Catalysis	65–78	≥90	High	Low

Recommendations :

• For lab-scale synthesis: CDI-mediated coupling offers reliability.
• For industrial applications: Ruthenium catalysis is preferable due to sustainability.

Purification and Characterization

• Purification : Slurrying in isopropanol (Method 1) or recrystallization from n-heptane (Method 2) achieves >98% purity.
• Characterization :
  • IR : N-H stretch at 3300–3400 cm⁻¹, C=O at 1640–1680 cm⁻¹.
  • ¹H NMR (DMSO-d₆): δ 8.2 (pyridinyl H), δ 3.6 (–CH₂Cl), δ 2.5 (CH₃).

Challenges and Mitigation

• Isocyanate Stability : Use anhydrous conditions and low temperatures.
• Catalyst Cost : Ru-MACHO-BH is reusable for up to 5 cycles.

Chemical Reactions Analysis

1-(2-Chloroethyl)-3-(6-methylpyridin-2-yl)urea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate. The oxidation typically affects the chloroethyl group, leading to the formation of corresponding alcohols or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride. These reactions may target the urea moiety or the pyridine ring.

Substitution: Nucleophilic substitution reactions are common, where the chloroethyl group can be replaced by other nucleophiles such as amines or thiols. This leads to the formation of various substituted derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2-Chloroethyl)-3-(6-methylpyridin-2-yl)urea has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties. Researchers investigate its interactions with biological targets to understand its mechanism of action.

Medicine: Potential therapeutic applications are explored, particularly in the development of new drugs. Its ability to interact with specific molecular targets makes it a candidate for drug discovery.

Industry: The compound is used in the development of new materials and chemical processes. Its reactivity and stability make it suitable for various industrial applications.

Mechanism of Action

The mechanism of action of 1-(2-Chloroethyl)-3-(6-methylpyridin-2-yl)urea involves its interaction with specific molecular targets. The chloroethyl group can form covalent bonds with nucleophilic sites on proteins or DNA, leading to the inhibition of biological processes. The pyridine ring may also interact with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

N,N'-Bis(2-chloroethyl)-N-nitrosourea (BCNU, Carmustine)

• Structure : Contains two chloroethyl groups and a nitroso moiety.
• Mechanism: Generates reactive intermediates (e.g., 2-chloroethyl isocyanate) that alkylate DNA, forming interstrand cross-links (e.g., 1-[N3-deoxycytidyl],2-[N1-deoxyguanosinyl]ethane) .
• Activity : High cytotoxicity but severe toxicity due to carbamoylation and alkylation .
• Key Difference : The nitroso group in BCNU enhances DNA repair inhibition, a feature absent in the target compound .

1-(2-Chloroethyl)-3-(trans-4-methylcyclohexyl)-1-nitrosourea (Semustine)

• Structure : Cyclohexyl substituent increases lipophilicity.
• Mechanism : Alkylation dominates over carbamoylation, improving therapeutic index .
• Activity : Comparable cytotoxicity to BCNU but reduced myelosuppression due to optimized solubility .

1-(2-Chloroethyl)-1-nitroso-3-(2-(3-oxobenzoselenazol-2(3H)-yl)ethyl)urea (Compound 4a-1)

• Structure : Hybrid of BCNU and Ethaselen (a selenium-containing TrxR1 inhibitor).
• Mechanism : Dual action—DNA cross-linking and thioredoxin reductase inhibition .
• Activity : Superior solubility and selectivity compared to BCNU, with IC₅₀ values <5 μM in pancreatic cancer models .

Hydroxylated Chloroethylnitrosoureas (Compounds I–IV)

• Structure : Hydroxyethyl or hydroxypropyl substituents replace chloroethyl groups.
• Mechanism : Reduced cross-linking; increased single-strand DNA breaks .
• Activity : Low therapeutic activity but high mutagenicity, highlighting the critical role of chloroethyl groups in cross-linking efficacy .

Structure-Activity Relationships (SAR)

Compound	Key Substituents	Alkylating Activity	Cross-Linking Efficiency	Toxicity
Target Compound	6-Methylpyridin-2-yl	Moderate (predicted)	Unknown	Likely Low
BCNU	Nitroso, bis-chloroethyl	High	High	High
Compound 4a-1	Benzoseleazolyl, chloroethyl	Moderate	Moderate	Low
Hydroxyethyl Analogues	Hydroxyethyl	Low	Low	Low

• Lipophilicity: Compounds with higher octanol/water distribution coefficients (e.g., Semustine) exhibit better CNS penetration but increased toxicity .
• Substituent Effects : Pyridine rings (as in the target compound) may reduce blood-brain barrier penetration but improve aqueous solubility .

Pharmacokinetic and Toxicological Profiles

• BCNU : Rapid decomposition (t₁/₂ ~20 min in plasma) generates toxic metabolites (e.g., chloroethyl isocyanate), causing myelosuppression and pulmonary fibrosis .
• However, the chloroethyl group may still confer genotoxic risk .
• Compound 4a-1 : Enhanced solubility (logP ~2.1) and target specificity mitigate off-target effects, with LD₅₀ >200 mg/kg in murine models .

Biological Activity

1-(2-Chloroethyl)-3-(6-methylpyridin-2-yl)urea is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its synthesis, biological properties, structure-activity relationships (SAR), and relevant case studies.

Synthesis of 1-(2-Chloroethyl)-3-(6-methylpyridin-2-yl)urea

The synthesis of 1-(2-Chloroethyl)-3-(6-methylpyridin-2-yl)urea typically involves the reaction of 6-methylpyridin-2-amine with chloroethyl isocyanate. The reaction conditions, such as temperature and solvent choice, can significantly affect the yield and purity of the final product.

Biological Activity Overview

The biological activity of 1-(2-Chloroethyl)-3-(6-methylpyridin-2-yl)urea has been evaluated in various studies, highlighting its potential as an antibacterial and anticancer agent.

Antibacterial Activity

1-(2-Chloroethyl)-3-(6-methylpyridin-2-yl)urea has demonstrated notable antibacterial activity against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	MIC (µM)	Reference
Staphylococcus aureus	20 – 40
Escherichia coli	40 – 70
Caulobacter crescentus	< 10

These values indicate that the compound exhibits a promising antibacterial profile, particularly against multi-drug resistant strains.

Anticancer Activity

The compound has also been investigated for its anticancer properties. In vitro studies have shown that it can inhibit the proliferation of various cancer cell lines.

Cell Line	IC50 (µM)	Effect
B16-F10 (mouse melanoma)	16.23	Antiproliferative
U937 (human monocytic)	< 20	Cytotoxic
THP-1 (human monocytic)	> 30	Less cytotoxic

These results suggest that while the compound is effective against certain cancer cell lines, its selectivity and cytotoxicity vary across different types of cells.

Structure-Activity Relationship (SAR)

The structure-activity relationship of 1-(2-Chloroethyl)-3-(6-methylpyridin-2-yl)urea reveals that modifications to the urea moiety and the pyridine ring can significantly impact its biological activity. For instance, variations in substituents on the pyridine ring have been shown to enhance or diminish antibacterial potency.

Key Findings from SAR Studies

• Substituent Effects : The presence of electron-donating groups on the pyridine ring tends to increase antibacterial activity.
• Chain Length : The length of the chloroethyl chain influences both solubility and interaction with bacterial membranes.
• Urea Moiety : The urea functional group is crucial for biological activity, as it participates in hydrogen bonding with target proteins.

Case Studies

Several case studies have highlighted the effectiveness of 1-(2-Chloroethyl)-3-(6-methylpyridin-2-yl)urea in clinical settings:

• Study on Antibacterial Efficacy : A recent study evaluated this compound against clinical isolates of S. aureus and E. coli, demonstrating significant antibacterial activity comparable to standard antibiotics .
• Anticancer Trials : In vitro trials indicated that this compound could serve as a lead candidate for further development in cancer therapies, particularly for hematological malignancies due to its selective cytotoxicity towards monocytic cell lines .